Cas no 1996364-41-0 (2-Fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde)

2-Fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde is a fluorinated aromatic aldehyde featuring a 2-methylthiazole substituent, offering unique reactivity and structural versatility in synthetic chemistry. The fluorine atom enhances electrophilic properties, while the thiazole moiety contributes to coordination potential and heterocyclic diversity. This compound serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. Its well-defined structure allows for selective functionalization, making it suitable for cross-coupling reactions, nucleophilic additions, and further derivatization. High purity and stability under standard conditions ensure reliable performance in complex synthetic pathways. The compound’s balanced lipophilicity and electronic effects also support its use in drug discovery and material science applications.

2-Fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde structure

1996364-41-0 structure

Product Name:2-Fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde

CAS No:1996364-41-0

MF:C₁₁H₈FNOS

MW:221.25072479248

CID:5267516

Update Time:2025-10-13

2-Fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde
- Benzaldehyde, 2-fluoro-6-(2-methyl-5-thiazolyl)-
- 2-Fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde
- Inchi： 1S/C11H8FNOS/c1-7-13-5-11(15-7)8-3-2-4-10(12)9(8)6-14/h2-6H,1H3
- InChI Key： MYGSBRHWXDWEGG-UHFFFAOYSA-N
- SMILES： S1C(C)=NC=C1C1C=CC=C(C=1C=O)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
XLogP3: 2.6
Topological Polar Surface Area: 58.2

2-Fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-359922-0.05g	2-fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde	1996364-41-0	95.0%	0.05g	$827.0	2025-03-18
Enamine	EN300-359922-0.1g	2-fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde	1996364-41-0	95.0%	0.1g	$867.0	2025-03-18
Enamine	EN300-359922-0.25g	2-fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde	1996364-41-0	95.0%	0.25g	$906.0	2025-03-18
Enamine	EN300-359922-0.5g	2-fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde	1996364-41-0	95.0%	0.5g	$946.0	2025-03-18
Enamine	EN300-359922-1.0g	2-fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde	1996364-41-0	95.0%	1.0g	$986.0	2025-03-18
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Enamine	EN300-359922-5.0g	2-fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde	1996364-41-0	95.0%	5.0g	$2858.0	2025-03-18
Enamine	EN300-359922-10.0g	2-fluoro-6-(2-methyl-1,3-thiazol-5-yl)benzaldehyde	1996364-41-0	95.0%	10.0g	$4236.0	2025-03-18